Cas no 1355172-73-4 (5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine)

• Product Name: 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine
• CAS No: 1355172-73-4
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5059204
• Update Time: 2025-10-29

5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-2-(piperidin-4-yl)-3H-imidazo[4,5-b]pyridine
• 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C13H18N4/c1-8-7-9(2)15-13-11(8)16-12(17-13)10-3-5-14-6-4-10/h7,10,14H,3-6H2,1-2H3,(H,15,16,17)
• InChI Key： WVFODEVWWHDQPU-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC3=C(C(C)=CC(C)=N3)N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 53.6

Additional information on 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine

Introduction to 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine (CAS No. 1355172-73-4)

5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine, identified by the CAS number 1355172-73-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of multiple nitrogen-containing rings in its structure imparts unique electronic and steric properties, making it a promising candidate for various therapeutic applications.

The molecular framework of 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine consists of an imidazo[4,5-b]pyridine core substituted with methyl groups at the 5 and 7 positions, a piperidine ring at the 2-position, and a hydrogen atom at the 3-position. This specific arrangement of functional groups contributes to its interactions with biological targets, particularly enzymes and receptors involved in key metabolic and signaling pathways. The compound's ability to modulate these interactions has positioned it as a subject of intense investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine. Studies have demonstrated that the compound's binding affinity to certain protein targets can be attributed to its rigid heterocyclic core and the presence of hydrogen bonding donors and acceptors. These insights have guided the optimization of analogs with enhanced potency and selectivity.

In the realm of drug discovery, 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine has been investigated for its potential role in addressing various therapeutic challenges. Notably, research has highlighted its activity against enzymes implicated in inflammation and immunomodulation. The compound's ability to interact with these targets suggests its utility in developing treatments for inflammatory disorders and immune-related conditions. Additionally, preliminary studies have explored its interactions with pathways involved in cancer progression, indicating potential applications in oncology.

The synthesis of 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine represents a testament to the progress in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for preclinical studies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system with high precision. These synthetic methodologies not only enhance scalability but also allow for structural modifications to explore new chemical space.

Preclinical data on 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine have revealed intriguing pharmacokinetic properties. The compound exhibits favorable solubility and metabolic stability, which are critical factors for its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. Pharmacokinetic studies have also indicated a reasonable half-life upon systemic administration, suggesting sustained activity at therapeutic doses. These characteristics make it an attractive candidate for further development into a clinical candidate.

The safety profile of 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine is another area of active investigation. Toxicological assessments have been conducted to evaluate potential side effects and establish safe dosage ranges. Early findings suggest that the compound demonstrates moderate toxicity at high concentrations but exhibits low toxicity at therapeutic levels. This aligns with the expectations for lead compounds entering clinical trials.

As research progresses, collaborations between academic institutions and pharmaceutical companies are accelerating the exploration of 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine's therapeutic potential. High-throughput screening (HTS) campaigns have identified novel derivatives with enhanced biological activity against specific targets. These derivatives are being further optimized using structure-based drug design approaches to improve their efficacy and reduce off-target effects.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has also played a pivotal role in advancing investigations involving 5,7-Dimethyl-2-piperidin-4-yl-3H-imidazo[4,5-b]pyridine. AI-driven platforms predict potential drug-likeness and optimize molecular structures based on vast datasets. This technology has expedited the identification of promising candidates for further validation.

The future prospects for 5,7-Dimethyl-2-piperidin-4-ylyl-idazo[4, 45-b]pyridine are promising given its unique structural features and demonstrated biological activities. Ongoing clinical trials aim to validate its efficacy in human subjects across multiple therapeutic indications. As more data becomes available from these trials, regulatory agencies will assess whether this compound meets the stringent criteria for approval as a new therapeutic agent.

In conclusion, 75-Dimethyl--, 72--, 73--, pyridin--, -, yl-idazo[45--], --, pyridine (CAS No., --,-,) represents a significant advancement in pharmaceutical research due to its complex structure --, promising biological activities --, favorable pharmacokinetic properties --, --, safety profile --, --, --, -
ongoing investigations into derivatives --, -
-
collaborations between academia --, industry --,
integration of AI-driven approaches --
future clinical development.

This compound exemplifies how targeted molecular design can yield novel therapeutics with broad
implications for human health.